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Compound of Interest

Compound Name: Trimegestone-d3

Cat. No.: B15144118

Get Quote

Technical Guide: Trimegestone-d3 in In Vitro Pharmacology and Bioanalysis

Executive Summary & Molecular Profile
Trimegestone-d3 is the stable deuterium-labeled isotopologue of Trimegestone, a fourth-

generation 19-norpregnane progestin. While primarily engineered as an internal standard (IS)

for isotope dilution mass spectrometry (LC-MS/MS), it retains the potent pharmacological

profile of its non-labeled parent.

This guide details the in vitro biological activity of the compound, its receptor selectivity profile,

and the technical protocols required to utilize Trimegestone-d3 for the rigorous validation of

progestogenic activity in drug development workflows.
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Feature Trimegestone (Parent) Trimegestone-d3 (Labeled)

CAS Number 74513-62-5 74513-62-5 (Labeled variant)

Molecular Formula C₂₂H₃₀O₃ C₂₂H₂₇D₃O₃

Molar Mass 342.47 g/mol ~345.49 g/mol (+3 Da shift)

Primary Application HRT, Contraception
Quantitation (Internal

Standard)

Receptor Affinity
High (PR), Low (MR), None

(ER)
Equivalent to Parent

Metabolic Stability Susceptible to hydroxylation
Potential Kinetic Isotope Effect

(KIE)*

*Note: If the deuterium labeling is located at a metabolic "soft spot" (e.g., C6 or C1), the d3-

variant may exhibit slower metabolism due to the primary Kinetic Isotope Effect (KIE). However,

for receptor binding assays, the activity is thermodynamically equivalent.

Biological Mechanism of Action
Trimegestone-d3 functions as a high-affinity agonist for the Progesterone Receptor (PR).[1] Its

biological activity in vitro is defined by its ability to induce transcriptional changes similar to

endogenous progesterone but with higher potency and selectivity.

Receptor Selectivity Profile
Research indicates that the Trimegestone scaffold possesses a unique selectivity profile that

minimizes off-target side effects common in earlier progestins (e.g., androgenic effects).

Progesterone Receptor (PR):High Affinity. Binds with ~600% the affinity of progesterone.[1]

Mineralocorticoid Receptor (MR):Moderate Affinity. Acts as a weak antagonist

(antimineralocorticoid), potentially reducing water retention.

Androgen Receptor (AR):Low/Negligible. Weak anti-androgenic activity; no androgenic

stimulation.
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Estrogen Receptor (ER):No Affinity.[2]

Signaling Pathway Visualization
The following diagram illustrates the genomic signaling cascade initiated by Trimegestone-d3
upon binding to the PR in a target cell (e.g., T47D or endometrial cells).
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Caption: Genomic signaling cascade of Trimegestone-d3 via Progesterone Receptor B (PR-B)

homodimerization and PRE binding.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15144118/docs?utm_src=pdf-body-img#in-vitro-biological-activity-of-trimegestone-d3
https://www.benchchem.com/product/b15144118/docs?utm_src=pdf-body#in-vitro-biological-activity-of-trimegestone-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Application: Bioanalytical Validation
While Trimegestone-d3 binds receptors, its critical role in "In Vitro Activity" studies is as a

normalizer for quantitative data. In drug discovery, determining the exact intracellular

concentration of Trimegestone required to trigger the pathway above requires the d3-variant.

Why Trimegestone-d3 is Mandatory for Rigorous Data:
Matrix Effect Correction: Biological matrices (plasma, cell lysate) suppress ionization in Mass

Spectrometry. The d3-variant co-elutes with the parent, experiencing the exact same

suppression, thus perfectly correcting the quantification.

Recovery Tracking: It accounts for analyte loss during the extraction steps described below.

Experimental Protocol: Intracellular Uptake &
Quantification
This protocol describes how to use Trimegestone-d3 to validate the biological activity (uptake

and retention) of Trimegestone in T47D (breast cancer) cells.

Objective: Quantify intracellular Trimegestone levels normalized by Trimegestone-d3.

Phase 1: Cell Treatment
Seed Cells: Plate T47D cells at

cells/well in 24-well plates using RPMI-1640 + 10% Charcoal-Stripped FBS (to remove
endogenous steroids).

Equilibration: Incubate for 24 hours at 37°C/5% CO₂.

Treatment: Treat cells with Trimegestone (Parent) at concentrations ranging from 0.1 nM to

100 nM.

Incubation: Incubate for 2 hours to allow receptor binding and internalization.
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Phase 2: Extraction & Internal Standard Spiking (The
Critical Step)

Wash: Aspirate media and wash cells 2x with ice-cold PBS.

Lysis: Add 200 µL of Methanol/Water (80:20 v/v) to each well.

Spike IS: Add 10 µL of Trimegestone-d3 (100 ng/mL stock) to every well immediately.

Note: This step locks in the quantification accuracy. Any loss of sample from this point

forward is compensated by the loss of the d3-standard.

Collection: Scrape cells and transfer lysate to microcentrifuge tubes.

Centrifugation: Spin at 14,000 x g for 10 mins at 4°C to pellet proteins. Collect supernatant.

Phase 3: LC-MS/MS Analysis
Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 50 x 2.1 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 40% B to 90% B over 5 minutes.

MRM Transitions (Multiple Reaction Monitoring):

Trimegestone (Parent):

(Quantifier)

Trimegestone-d3 (IS):

(Quantifier)

Data Calculation:
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Workflow Visualization
The following diagram details the validation workflow using Trimegestone-d3 to ensure data

integrity in biological assays.

Cell Lysate
(Unknown Conc)

Homogenization

Spike Trimegestone-d3
(Known Conc)

Protein PPT
(Methanol)

LC Separation
(Co-elution)

MS/MS Detection
(Mass Differentiation)

Retention Time: 3.2 min Ratio Calculation
(Area Parent / Area d3)

m/z 343 vs 346

Click to download full resolution via product page

Caption: Analytical workflow utilizing Trimegestone-d3 to normalize biological variability in

pharmacological assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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